A-CRYSTALLIN
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Overview
Description
A-Crystallin is a major protein found in the lens and the cornea of the eye, contributing to the transparency of these structures . It is also identified in other places such as the heart, and in aggressive breast cancer tumors . This compound is a member of the family of small heat-shock proteins . It consists of two subunits, αA and αB . The main function of this compound is to increase the refractive index while not obstructing light .
Synthesis Analysis
The synthesis of this compound is developmentally regulated in a temporal and spatial manner in the lens . The this compound family consists of two similar, highly conserved genes (αA and αB) that are situated on different chromosomes .Molecular Structure Analysis
The three-dimensional structure of native this compound is unknown due to its highly heterogeneous nature . The modeling based on electron microscopy analysis shows that the main population of the this compound polydisperse complex is represented by oligomeric particles of rounded, slightly ellipsoidal shape with a diameter of about 13.5 nm .Chemical Reactions Analysis
This compound has molecular chaperoning activity . There is evidence of an enhanced chaperone function of this compound during its dissociation into smaller components . This may indirectly indicate that the formation of heterogeneous complexes is probably necessary to preserve this compound in a state inactive before stressful conditions .Physical And Chemical Properties Analysis
This compound is a water-soluble protein . Its concentration in the human eye lens is extremely high (about 450 mg/mL) . The stability, structure, aggregation, and molecular chaperone activity of this compound differ significantly from species to species .Mechanism of Action
Safety and Hazards
Future Directions
properties
CAS RN |
11046-99-4 |
---|---|
Molecular Formula |
C32H41N3O7 |
Molecular Weight |
0 |
Origin of Product |
United States |
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